(Octa-1,7-dien-3-yl)benzene

• CAS No.: 112176-11-1
• Molecular Formula: C14H18
• Molecular Weight: 186.29 g/mol
• IUPAC Name: octa-1,7-dien-3-ylbenzene
• InChI: InChI=1S/C14H18/c1-3-5-7-10-13(4-2)14-11-8-6-9-12-14/h3-4,6,8-9,11-13H,1-2,5,7,10H2
• InChI Key: CNNWEFOFOCNZFD-UHFFFAOYSA-N
• Canonical SMILES: C=CCCCC(C=C)C1=CC=CC=C1

Description

(Octa-1,7-dien-3-yl)benzene is an aromatic hydrocarbon featuring a benzene ring substituted at the third carbon with an octa-1,7-dienyl chain. This compound combines the conjugated π-electron system of benzene with the reactivity of a linear diene, making it a subject of interest in organic synthesis and materials science.

Comparison with Similar Compounds

Key Findings:

Structural Differences :

• Unlike octa-1,7-diene (a linear diene), (Octa-1,7-dien-3-yl)benzene incorporates a benzene ring, which stabilizes the molecule via resonance but reduces conformational flexibility compared to cyclic analogs like (Z)-cyclooctene .
• The epoxyethyl group in (epoxyethyl)benzene introduces polar functional group reactivity, absent in the purely hydrocarbon-based (Octa-1,7-dien-3-yl)benzene.

Reactivity :

• The dienyl chain in (Octa-1,7-dien-3-yl)benzene is expected to exhibit Diels-Alder reactivity similar to octa-1,7-diene, though steric hindrance from the benzene ring may reduce reaction rates .
• Cyclic alkenes like (Z)-cyclooctene undergo strain-driven reactions (e.g., ring-opening), while linear dienes favor addition or polymerization pathways.

Physical Properties :

• The molecular weight of (Octa-1,7-dien-3-yl)benzene (184.28 g/mol) is significantly higher than octa-1,7-diene (110.11 g/mol), suggesting higher boiling and melting points due to increased van der Waals interactions.